Cas no 1443312-34-2 (cis-2-[3-Fluoro-5-(trifluoromethyl)benzoyl]cyclohexane-1-carboxylic acid)

Technical Introduction: cis-2-[3-Fluoro-5-(trifluoromethyl)benzoyl]cyclohexane-1-carboxylic acid is a fluorinated cyclohexane derivative featuring a benzoyl substituent with a trifluoromethyl group at the meta position. Its cis-configured cyclohexane ring and carboxylic acid functionality enhance its utility as a versatile intermediate in organic synthesis and pharmaceutical applications. The presence of fluorine and trifluoromethyl groups contributes to increased lipophilicity and metabolic stability, making it valuable for designing bioactive compounds. This compound is particularly suited for use in medicinal chemistry, where such structural motifs are often employed to optimize drug-like properties. High purity and well-defined stereochemistry ensure reproducibility in research and development processes.
cis-2-[3-Fluoro-5-(trifluoromethyl)benzoyl]cyclohexane-1-carboxylic acid structure
1443312-34-2 structure
Product Name:cis-2-[3-Fluoro-5-(trifluoromethyl)benzoyl]cyclohexane-1-carboxylic acid
CAS No:1443312-34-2
MF:C15H14F4O3
MW:318.263478755951
MDL:MFCD23380165
CID:5209348
Update Time:2026-03-06

cis-2-[3-Fluoro-5-(trifluoromethyl)benzoyl]cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • cis-2-[3-Fluoro-5-(trifluoromethyl)benzoyl]cyclohexane-1-carboxylic acid
    • MDL: MFCD23380165
    • Inchi: 1S/C15H14F4O3/c16-10-6-8(5-9(7-10)15(17,18)19)13(20)11-3-1-2-4-12(11)14(21)22/h5-7,11-12H,1-4H2,(H,21,22)/t11-,12+/m0/s1
    • InChI Key: VDARRLUYYMKFNR-NWDGAFQWSA-N
    • SMILES: [C@@H]1(C(O)=O)CCCC[C@@H]1C(=O)C1=CC(C(F)(F)F)=CC(F)=C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4

cis-2-[3-Fluoro-5-(trifluoromethyl)benzoyl]cyclohexane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB430112-1 g
cis-2-[3-Fluoro-5-(trifluoromethyl)benzoyl]cyclohexane-1-carboxylic acid; .
1443312-34-2
1g
€594.40 2023-04-23
abcr
AB430112-5 g
cis-2-[3-Fluoro-5-(trifluoromethyl)benzoyl]cyclohexane-1-carboxylic acid; .
1443312-34-2
5g
€1,373.40 2023-04-23
abcr
AB430112-1g
cis-2-[3-Fluoro-5-(trifluoromethyl)benzoyl]cyclohexane-1-carboxylic acid; .
1443312-34-2
1g
€1555.10 2025-04-21
abcr
AB430112-5g
cis-2-[3-Fluoro-5-(trifluoromethyl)benzoyl]cyclohexane-1-carboxylic acid; .
1443312-34-2
5g
€1373.40 2023-09-04
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A179990-1g
cis-2-(3-Fluoro-5-(trifluoromethyl)benzoyl)cyclohexanecarboxylic acid
1443312-34-2 97%
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$441.0 2024-08-03
Crysdot LLC
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cis-2-(3-Fluoro-5-(trifluoromethyl)benzoyl)cyclohexanecarboxylic acid
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Crysdot LLC
CD12142843-5g
cis-2-(3-Fluoro-5-(trifluoromethyl)benzoyl)cyclohexanecarboxylic acid
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Additional information on cis-2-[3-Fluoro-5-(trifluoromethyl)benzoyl]cyclohexane-1-carboxylic acid

Research Brief on cis-2-[3-Fluoro-5-(trifluoromethyl)benzoyl]cyclohexane-1-carboxylic acid (CAS: 1443312-34-2)

In recent years, the compound cis-2-[3-Fluoro-5-(trifluoromethyl)benzoyl]cyclohexane-1-carboxylic acid (CAS: 1443312-34-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated benzoyl and cyclohexane carboxylic acid structure, has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and enzyme inhibition. The following brief synthesizes the latest findings and developments related to this compound, providing insights into its mechanism of action, pharmacological properties, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of cis-2-[3-Fluoro-5-(trifluoromethyl)benzoyl]cyclohexane-1-carboxylic acid, aiming to enhance its bioavailability and target specificity. Advanced computational modeling and structure-activity relationship (SAR) analyses have been employed to elucidate the binding interactions of this compound with key biological targets, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These efforts have led to the identification of derivatives with improved efficacy and reduced off-target effects, paving the way for further preclinical evaluation.

Pharmacological evaluations have demonstrated that cis-2-[3-Fluoro-5-(trifluoromethyl)benzoyl]cyclohexane-1-carboxylic acid exhibits potent anti-inflammatory and analgesic properties. In vitro and in vivo studies have shown that the compound effectively inhibits the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), while also reducing oxidative stress markers. These findings suggest its potential utility in the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Moreover, the compound's unique chemical structure has prompted investigations into its role as a modulator of metabolic enzymes. Recent research has highlighted its ability to selectively inhibit certain cytochrome P450 (CYP) isoforms, which could have implications for drug-drug interactions and personalized medicine. However, further studies are needed to fully understand the pharmacokinetic and pharmacodynamic profiles of this compound, including its absorption, distribution, metabolism, and excretion (ADME) characteristics.

In conclusion, cis-2-[3-Fluoro-5-(trifluoromethyl)benzoyl]cyclohexane-1-carboxylic acid represents a promising candidate for therapeutic development, with its multifaceted pharmacological activities and potential for structural optimization. Ongoing research efforts are expected to provide deeper insights into its mechanisms of action and clinical applicability, ultimately contributing to the advancement of novel treatments for inflammatory and metabolic disorders.

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